1-[2-(1-azocanyl)-3-pyridinyl]-N-(3-fluoro-4-methoxybenzyl)methanamine

• IUPAC Name: N-[[2-(azocan-1-yl)pyridin-3-yl]methyl]-1-(3-fluoro-4-methoxyphenyl)methanamine
• InChI: InChI=1S/C21H28FN3O/c1-26-20-10-9-17(14-19(20)22)15-23-16-18-8-7-11-24-21(18)25-12-5-3-2-4-6-13-25/h7-11,14,23H,2-6,12-13,15-16H2,1H3
• InChI Key: AVGNLFKBNGJIEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNCC2=C(N=CC=C2)N3CCCCCCC3)F
• Molecular Formula: C21H28FN3O
• Molecular Weight: 357.5 g/mol

Description

1-[2-(1-azocanyl)-3-pyridinyl]-N-(3-fluoro-4-methoxybenzyl)methanamine, also known as AZD9164, is a small molecule drug that has been developed for the treatment of respiratory diseases such as chronic obstructive pulmonary disease (COPD) and asthma.

Scientific Research Applications

1-[2-(1-azocanyl)-3-pyridinyl]-N-(3-fluoro-4-methoxybenzyl)methanamine has been extensively studied for its potential use in the treatment of respiratory diseases such as COPD and asthma. It has been shown to have anti-inflammatory and bronchodilatory effects, which makes it a promising candidate for the treatment of these diseases.

Mechanism of Action

1-[2-(1-azocanyl)-3-pyridinyl]-N-(3-fluoro-4-methoxybenzyl)methanamine works by inhibiting the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the breakdown of cyclic adenosine monophosphate (cAMP) in the lungs. By inhibiting PDE4, 1-[2-(1-azocanyl)-3-pyridinyl]-N-(3-fluoro-4-methoxybenzyl)methanamine increases the levels of cAMP, which leads to relaxation of the smooth muscles in the airways and a reduction in inflammation.
Biochemical and Physiological Effects:
1-[2-(1-azocanyl)-3-pyridinyl]-N-(3-fluoro-4-methoxybenzyl)methanamine has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation in the lungs, improve lung function, and reduce the number of exacerbations in patients with COPD. It has also been shown to improve symptoms and lung function in patients with asthma.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-[2-(1-azocanyl)-3-pyridinyl]-N-(3-fluoro-4-methoxybenzyl)methanamine is that it has been extensively studied in preclinical and clinical trials, which makes it a well-characterized drug. However, one limitation is that it may not be effective for all patients with respiratory diseases, and further research is needed to identify which patients may benefit the most from this drug.

Future Directions

There are several future directions for research on 1-[2-(1-azocanyl)-3-pyridinyl]-N-(3-fluoro-4-methoxybenzyl)methanamine. One area of research is to further investigate the mechanism of action of this drug and how it affects different cell types in the lungs. Another area of research is to identify biomarkers that can be used to predict which patients will respond best to this drug. Additionally, there is a need for more clinical trials to evaluate the safety and efficacy of 1-[2-(1-azocanyl)-3-pyridinyl]-N-(3-fluoro-4-methoxybenzyl)methanamine in different patient populations.

Synthesis Methods

The synthesis of 1-[2-(1-azocanyl)-3-pyridinyl]-N-(3-fluoro-4-methoxybenzyl)methanamine involves several steps, starting with the reaction of 3-fluoro-4-methoxybenzylamine with 2-bromo-1-cyanopyridine to obtain the intermediate compound 1-(2-bromo-3-pyridinyl)-3-fluoro-4-methoxybenzene. This intermediate is then reacted with sodium azide to obtain the azido compound, which is then reduced with hydrogen gas in the presence of palladium on carbon to give the final product, 1-[2-(1-azocanyl)-3-pyridinyl]-N-(3-fluoro-4-methoxybenzyl)methanamine.